Cas no 51550-28-8 (Vomitoxin, Triacetoxy Deriv.)
Vomitoxin, Triacetoxy Deriv. structure
Product Name:Vomitoxin, Triacetoxy Deriv.
CAS No:51550-28-8
MF:C21H26O9
MW:422.425747394562
CID:935529
PubChem ID:13816975
Update Time:2025-04-19
Vomitoxin, Triacetoxy Deriv. Chemical and Physical Properties
Names and Identifiers
-
- Vomitoxin, Triacetoxy Deriv.
- 3,7,15-Tris(acetyloxy)-12,13-epoxytrichothec-9-en-8-one (3alpha,7alpha)-
- Deoxynivalenol triacetate
- Triacetyldeoxynivalenol
- UNII-6L95R130ZZ
- Q27265095
- (3alpha,7alpha)-3,7,15-Tris(acetyloxy)-12,13-epoxytrichothec-9-en-5-one
- NSC-269145
- TRICHOTHEC-9-EN-8-ONE, 3,7,15-TRIS(ACETYLOXY)-12,13-EPOXY-, (3.ALPHA.,7.ALPHA.)-
- 6L95R130ZZ
- VOMITOXIN TRIACETATE
- Trichothec-9-en-8-one, 3,7,15-tris(acetyloxy)-12,13-epoxy-, (3alpha,7alpha)-
- Trichothec-9-en-5-one, 3,7,15-tris(acetyloxy)-12,13-epoxy-, (3alpha,7alpha)-
- NSC 269145
- 3,7,15-Triacetyldeoxynivalenol
- 51550-28-8
-
- Inchi: 1S/C21H26O9/c1-10-6-15-20(8-26-11(2)22,18(16(10)25)29-13(4)24)19(5)7-14(28-12(3)23)17(30-15)21(19)9-27-21/h6,14-15,17-18H,7-9H2,1-5H3/t14-,15-,17-,18-,19-,20-,21+/m1/s1
- InChI Key: FUPMDISLTMETBI-BVSSFOLZSA-N
- SMILES: O1C[C@]21[C@H]1[C@@H](C[C@]2(C)[C@@]2(COC(C)=O)[C@@H](C(C(C)=C[C@H]2O1)=O)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 422.15800
- Monoisotopic Mass: 422.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 863
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 118A^2
- XLogP3: 0.5
Experimental Properties
- Density: 1.34
- Boiling Point: 520.8°C at 760 mmHg
- Flash Point: 225.9°C
- Refractive Index: 1.55
- PSA: 117.73000
- LogP: 0.87470
Vomitoxin, Triacetoxy Deriv. Related Literature
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
51550-28-8 (Vomitoxin, Triacetoxy Deriv.) Related Products
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